Calcein Red™ (sodium salt)
Description
Calcein Red™ is a membrane-impermeant fluorescent dye. It is a red-emitting variant of the green fluorophore Calcein, which has been entrapped in liposomes and similar vesicles for studying membrane characteristics. Calcein Red™ displays excitation/emission maxima of 560/574 nm, respectively.
Scientific Research Applications
Ophthalmic Angiography : Calcein can be used in ophthalmic angiography due to its lasting presence in the circulatory system, offering some advantages over sodium fluorescein. This application is beneficial for both experimental and clinical angiography of the fundus (Oncel, Khoobehi, & Peyman, 1990).
Mitochondrial Function Studies : In research on cell viability and mitochondrial function, calcein acts as a fluorescent probe. It's known for its strong photosensitizing action, primarily involving the generation of reactive oxygen species (ROS), which is a significant aspect in confocal microscopy studies of cells (Beghetto et al., 2000).
Fish Marking : Calcein is used for osmotic induction marking in fish, like golden perch, to produce external fluorescent marks. This application is significant for tracking and studying aquatic species (Crook et al., 2007).
Laser-Induced Fluorimetric Detection : Calcein sodium salt is utilized in laser-induced indirect fluorimetric detection. This technique aids in the detection of organic anions and has been found effective in various analytical applications (Desbène et al., 1995).
Foraminiferal Research : Calcein has novel applications in labeling foraminiferal calcite, providing a non-lethal method for tagging and studying these organisms. This application is critical in paleoceanographic studies (Bernhard et al., 2004).
Neurosurgery : In neuro-oncology, fluorescein sodium salt, a derivative of calcein, is used for tumor resection margins in surgeries, particularly for high-grade glioma. It provides a contrast-enhancer to distinguish between healthy and cancerous tissues (Catapano et al., 2017).
properties
Product Name |
Calcein Red™ (sodium salt) |
|---|---|
Molecular Weight |
825.4 |
Origin of Product |
United States |
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